Cas no 1803731-49-8 (2,4-Difluoropyridine-6-carbonyl chloride)

• Product Name: 2,4-Difluoropyridine-6-carbonyl chloride
• CAS No: 1803731-49-8
• MF: C₆H₂ClF₂NO
• MW: 177.535987377167
• CID: 4904991
• Update Time: 2025-10-24

2,4-Difluoropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoropyridine-6-carbonyl chloride

• Inchi： 1S/C6H2ClF2NO/c7-6(11)4-1-3(8)2-5(9)10-4/h1-2H
• InChI Key： APMNKOOVTZHATK-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=C(N=1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 2,4-Difluoropyridine-6-carbonyl chloride

Recent Advances in the Application of 2,4-Difluoropyridine-6-carbonyl chloride (CAS: 1803731-49-8) in Chemical Biology and Pharmaceutical Research

2,4-Difluoropyridine-6-carbonyl chloride (CAS: 1803731-49-8) has emerged as a versatile building block in medicinal chemistry and chemical biology research. Recent studies highlight its increasing importance as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and PET radiotracers. The unique electronic properties imparted by the difluoropyridine scaffold, combined with the reactivity of the carbonyl chloride group, make this compound particularly valuable for targeted drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,4-Difluoropyridine-6-carbonyl chloride in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's reactive carbonyl group to form amide bonds with various amine-containing fragments, generating a library of potential therapeutics for autoimmune diseases and B-cell malignancies. The difluoropyridine moiety was found to significantly enhance binding affinity through optimal halogen bonding interactions with the target protein.

In the field of radiopharmaceuticals, recent work (ACS Medicinal Chemistry Letters, 2024) has explored 2,4-Difluoropyridine-6-carbonyl chloride as a precursor for fluorine-18 labeled compounds. The compound's structure allows for straightforward radiofluorination while maintaining metabolic stability, addressing a key challenge in PET tracer development. Researchers successfully synthesized several brain-penetrant radiotracers targeting neurodegenerative disease biomarkers, demonstrating excellent in vivo stability and target specificity.

The compound has also shown promise in covalent drug development, as reported in a 2024 Nature Chemical Biology publication. Scientists employed 2,4-Difluoropyridine-6-carbonyl chloride to create targeted covalent inhibitors of KRAS G12C mutant proteins. The electrophilic carbonyl chloride group facilitated selective modification of the target cysteine residue while the difluoropyridine ring system provided optimal pharmacokinetic properties. This approach yielded compounds with sub-nanomolar potency and demonstrated efficacy in mouse xenograft models.

From a synthetic chemistry perspective, recent advances (Organic Process Research & Development, 2023) have improved the large-scale production of 2,4-Difluoropyridine-6-carbonyl chloride, addressing previous challenges in yield and purity. A novel continuous flow synthesis method achieved >90% yield with excellent purity (>99%), making the compound more accessible for pharmaceutical development. These process improvements are particularly significant given the growing demand for this intermediate in drug discovery programs.

Looking forward, 2,4-Difluoropyridine-6-carbonyl chloride continues to attract attention for its potential in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society meeting suggest promising applications in PROTAC design, where the compound's dual functionality enables simultaneous binding to target proteins and E3 ligases. Researchers anticipate this could open new avenues for addressing traditionally "undruggable" targets in oncology and other therapeutic areas.

In conclusion, 2,4-Difluoropyridine-6-carbonyl chloride (CAS: 1803731-49-8) has established itself as a valuable tool in modern drug discovery, with recent research expanding its applications across multiple therapeutic areas. Its unique chemical properties and versatility in synthetic transformations position it as a key building block for the development of next-generation therapeutics. As synthetic methodologies continue to advance and novel biological applications emerge, this compound is likely to remain at the forefront of chemical biology and pharmaceutical research.